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Compound of Interest

Compound Name: MS8847
Cat. No.: B15543826
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of novel chemical compounds are paramount to ensuring laboratory safety and
environmental protection. MS8847 is a potent, research-grade PROTAC (Proteolysis-targeting
chimera) EZH2 degrader. Due to its novelty, a specific Safety Data Sheet (SDS) with detailed
disposal instructions is not readily available. Therefore, MS8847 must be handled and disposed
of with the conservative assumption that it is a hazardous compound with unknown toxicity and
environmental impact.

This guide provides essential, step-by-step procedures for the safe disposal of MS8847,
aligning with best practices for managing uncharacterized and potent research chemicals.

Compound Information

While specific hazard data is unavailable, understanding the nature of MS8847 is crucial for
appreciating its potential potency and the need for cautious handling.
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Property Description
Compound Name MS8847
Compound Type PROTAC (Proteolysis-targeting chimera)

A highly potent EZH2 PROTAC degrader that
] ] recruits the E3 ligase von Hippel-Lindau (VHL)
Mechanism of Action ) o
and potently degrades EZH2 in a ubiquitin-

proteasome system-dependent manner.

For research use only. It has been shown to

effectively inhibit the growth of acute myeloid

Primary Use
leukemia (AML) and triple-negative breast
cancer (TNBC) cells.
The toxicity and potency of this chemical are not
fully known. As a potent biological modulator, it
Known Hazards should be treated as hazardous. Avoid

inhalation, skin contact, eye contact, and

accidental ingestion.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all handling of MS8847 (both in its pure
form and in solution) is conducted with strict adherence to safety protocols.

o Personal Protective Equipment (PPE): At a minimum, wear a laboratory coat, safety goggles
with side shields, and chemical-resistant gloves (nitrile gloves are a common choice).[1] For
procedures with a higher risk of aerosolization, such as handling the solid compound,
additional respiratory protection may be necessary.[1]

» Ventilation: All handling of MS8847 should occur inside a certified chemical fume hood to
prevent the inhalation of dust or vapors and to contain any potential spills.[2][3]

» Spill Management: Maintain a readily accessible spill kit appropriate for potent chemical
compounds. In the event of a spill, evacuate the area, ensure adequate ventilation, and
follow your institution's established spill response procedures.[4]
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Step-by-Step Disposal Procedure for MS8847

The absence of a specific SDS necessitates a universal hazardous waste disposal procedure.
The foundational principle is to treat the compound as hazardous and to consult your
institution's Environmental Health and Safety (EHS) office for final disposal.[2][3]

Step 1: Waste Segregation and Collection

e Do Not Mix: Do not mix MS8847 waste with any other chemical waste streams.[3] Proper
segregation is crucial to prevent dangerous chemical reactions.[2]

o Liquid Waste: Collect all solutions containing MS8847 (e.g., from experiments, stock
solutions) in a designated, leak-proof, and chemically compatible hazardous waste container.

¢ Solid Waste: Collect all materials contaminated with MS8847, such as pipette tips, gloves,
weighing papers, and vials, in a separate, sealed, and clearly labeled hazardous waste
container.[1][3] For chemically contaminated broken glass or sharps, use a designated
puncture-resistant container.[5]

Step 2: Containerization and Labeling

o Container Integrity: Use only sturdy, chemically resistant containers with secure, tight-fitting
lids.[6]

e Labeling: As soon as the first drop of waste is added, the container must be clearly labeled.
[2] The label must include:

o The words "Hazardous Waste".[2]

The full chemical name: "MS8847".

o

[¢]

The approximate concentration and volume of MS8847 and the identity of any solvents in
the container.

[¢]

The accumulation start date (the date the first waste was added).[2]

[e]

The name and contact information of the principal investigator or responsible researcher.

[2]
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Step 3: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the sealed and labeled waste containers in a designated Satellite
Accumulation Area within the laboratory.[7]

o Safe Storage: The SAA must be under the control of laboratory personnel, away from
sources of ignition, and segregated from incompatible chemicals.[3][7] Ensure secondary
containment is used for all liquid hazardous waste.[6]

Step 4: Arranging for Final Disposal

o Contact EHS: When the waste container is full or has reached the storage time limit set by
your institution, submit a hazardous waste pickup request to your EHS office.[3]

e Provide Information: Provide the EHS office with all available information about MS8847,
including its identity as a potent PROTAC degrader and any solvents used.

o Professional Disposal: The ultimate disposal of this uncharacterized waste must be handled
by a licensed hazardous waste disposal company arranged by your EHS office.[3] Never
dispose of MS8847 down the drain or in the regular trash.[4][6]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of a research
chemical like MS8847, for which a specific Safety Data Sheet is unavailable.
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Caption: Logical workflow for the proper disposal of MS8847.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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